1-(3-chlorophenyl)-5-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(3-chlorophenyl)-5-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C19H20ClN5O3/c1-12-8-23(9-13(2)28-12)17(26)10-24-11-21-18-16(19(24)27)7-22-25(18)15-5-3-4-14(20)6-15/h3-7,11-13H,8-10H2,1-2H3
• InChI Key: KEVZPCWNYJRKAE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC(=CC=C4)Cl
• Molecular Formula: C19H20ClN5O3
• Molecular Weight: 401.8 g/mol

Description

1-(3-chlorophenyl)-5-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C19H20ClN5O3 and its molecular weight is 401.85. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Activity

Compounds closely related to 1-(3-chlorophenyl)-5-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one have been studied for their antimicrobial and anticancer properties. For instance, certain pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives exhibited significant antimicrobial activity and showed higher anticancer activity than the reference drug, doxorubicin (Hafez, El-Gazzar, & Al-Hussain, 2016).

Herbicidal Activity

Some pyrazolo[3,4-d]pyrimidine-4-one derivatives have shown good inhibition activities against specific plants like Brassica napus (rape) and Echinochloa crusgalli (barnyard grass) at certain dosages, indicating potential use in agriculture as herbicides (Luo, Zhao, Zheng, & Wang, 2017).

Anti-Inflammatory and Ulcerogenicity Studies

New derivatives of pyrazolo[3,4-d]pyrimidin-4(5H)-one, including fused systems, have been synthesized and evaluated for their anti-inflammatory activity. Some compounds showed good anti-inflammatory activity, comparable to the reference drug indomethacin, with minimal ulcerogenic effects (El-Tombary, 2013).

Synthesis and Characterization for Medicinal Chemistry

These compounds have been synthesized and characterized for various medicinal applications. Their structures and potential medicinal properties, like antitumor activities against specific cancer cell lines, have been explored (El-Morsy, El-Sayed, & Abulkhair, 2017).

Potential as Anti-5-Lipoxygenase Agents

Novel pyrazolopyrimidines derivatives have been developed as potential anticancer and anti-5-lipoxygenase agents. These compounds displayed cytotoxic activities against specific cancer cell lines and inhibited 5-lipoxygenase, an enzyme involved in the inflammation process (Rahmouni et al., 2016).